Cas no 1213783-80-2 (1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine)

• Product Name: 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine
• CAS No: 1213783-80-2
• MF: C₃₄H₇₀NO₈P
• MW: 651.895272731781
• CID: 4554176
• PubChem ID: 131750810
• Update Time: 2025-05-20

1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine
• 1-hexacosanoyl-sn-glycero-3-phosphocholine; PC(26:0/0:0)
• [(2R)-3-hexacosanoyloxy-2-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 26:0 LYSO PC
• lysoPC a C26:0
• 3,5,9-Trioxa-4-phosphapentatriacontan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-,innersalt,4-oxide,(7R)-
• CS-0442512
• (2-{[(2R)-3-(hexacosanoyloxy)-2-hydroxypropyl phosphonato]oxy}ethyl)trimethylazanium
• LysoPC(26:0/0:0)
• lysoPC 26:0
• 3,5,9-Trioxa-4-phosphapentatriacontan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• (R)-3-(hexacosanoyloxy)-2-hydroxypropyl (2-(trimethylammonio)ethyl) phosphate
• Q47012752
• CHEBI:184791
• 1213783-80-2

• Inchi： 1S/C34H70NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-34(36)40-31-33(43-37)32-42-44(38,39)41-30-29-35(2,3)4/h33H,5-32H2,1-4H3,(H-,37,38,39)/t33-/m1/s1
• InChI Key： IWSMNDZLMPWNER-MGBGTMOVSA-N
• SMILES： O(C(=O)CCCCCCCCCCCCCCCCCCCCCCCCC)C[C@H](COP(OCC[N+](C)(C)C)([O-])=O)OO

Computed Properties

• Exact Mass: 635.48899057g/mol
• Monoisotopic Mass: 635.48899057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 34
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 105Ų

1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine

1-Hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS No. 1213783-80-2): A Comprehensive Overview

1-Hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS No. 1213783-80-2) is a specialized phospholipid compound that has garnered significant attention in biochemical and pharmaceutical research. This molecule, characterized by its unique hexacosanoyl (C26:0) fatty acid chain and hydroxy modification at the sn-2 position, plays a crucial role in membrane biology and lipid signaling. Its structural complexity and functional versatility make it a subject of interest for researchers exploring lipid metabolism, drug delivery systems, and cellular membrane dynamics.

The compound belongs to the class of glycerophospholipids, specifically a subclass of phosphatidylcholines, which are essential components of cellular membranes. The presence of the long-chain hexacosanoyl group imparts unique physicochemical properties, such as enhanced hydrophobicity and membrane stability, while the hydroxy modification introduces polar characteristics that influence its interaction with other biomolecules. This dual nature makes 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine particularly valuable for studies on lipid rafts, membrane fluidity, and lipid-protein interactions.

Recent advancements in lipidomics and biotechnology have highlighted the potential applications of 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine in drug formulation and targeted therapy. Its ability to integrate into lipid bilayers and modulate membrane properties has been exploited in the development of liposomal drug delivery systems, a hot topic in pharmaceutical research. These systems are designed to improve the bioavailability and therapeutic efficacy of drugs, particularly in cancer treatment and neurodegenerative diseases, which are among the most searched topics in medical research today.

From a biochemical perspective, the hydroxy group in 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine serves as a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Researchers are actively investigating its role in lipid signaling pathways, where it may act as a precursor for bioactive lipids involved in inflammation and immune responses. This aligns with the growing interest in understanding the molecular mechanisms underlying chronic diseases and metabolic disorders.

The commercial availability of 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS No. 1213783-80-2) has expanded its use in academic and industrial laboratories. Its applications span from basic research on membrane biophysics to the development of advanced biomaterials and cosmetic formulations. In the cosmetic industry, for instance, its moisturizing and barrier-enhancing properties are being explored for skincare products, a sector that consistently ranks high in consumer searches.

Analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine and its derivatives. These methods provide insights into its purity, structural integrity, and interaction with other molecules, which are critical for ensuring reproducibility in research and industrial applications. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and formulation studies.

In summary, 1-hexacosanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS No. 1213783-80-2) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structural features and functional properties make it a valuable tool for advancing our understanding of lipid-mediated processes and developing innovative therapeutic and cosmetic solutions. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial endeavors.